Cas no 1105207-83-7 (N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)-4-(trifluoromethoxy)benzene-1-sulfonamide)

• Product Name: N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)-4-(trifluoromethoxy)benzene-1-sulfonamide
• CAS No: 1105207-83-7
• MF: C₂₂H₁₆F₃N₃O₄S
• MW: 475.440354347229
• CID: 6216323
• PubChem ID: 30867550
• Update Time: 2025-05-30

N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)-4-(trifluoromethoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)-4-(trifluoromethoxy)benzene-1-sulfonamide
• N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)-4-(trifluoromethoxy)benzenesulfonamide
• AKOS024512678
• F5531-0005
• 1105207-83-7
• N-(2-methyl-4-oxo-3-phenylquinazolin-6-yl)-4-(trifluoromethoxy)benzenesulfonamide

• Inchi： 1S/C22H16F3N3O4S/c1-14-26-20-12-7-15(13-19(20)21(29)28(14)16-5-3-2-4-6-16)27-33(30,31)18-10-8-17(9-11-18)32-22(23,24)25/h2-13,27H,1H3
• InChI Key： AWJJLYUWHDOEQG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC(F)(F)F)(NC1C=CC2=C(C=1)C(N(C1C=CC=CC=1)C(C)=N2)=O)(=O)=O

Computed Properties

• Exact Mass: 475.08136166g/mol
• Monoisotopic Mass: 475.08136166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 844
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 96.4Ų

Additional information on N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)-4-(trifluoromethoxy)benzene-1-sulfonamide

N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)-4-(trifluoromethoxy)benzene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No. 1105207-83-7, known as N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)-4-(trifluoromethoxy)benzene-1-sulfonamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development.

CAS No. 1105207-83 refers to the Chemical Abstracts Service registry number assigned to this compound, which uniquely identifies it within the chemical database. The name itself is a precise description of its molecular structure, highlighting key functional groups and substituents that contribute to its properties.

The molecular structure of this compound is characterized by a quinazoline ring system, which is a heterocyclic aromatic compound containing nitrogen atoms at specific positions. The quinazoline core is further substituted with a methyl group at position 2 and a phenyl group at position 3, creating a complex yet stable framework. The sulfonamide group attached to the benzene ring introduces additional functionality, enhancing the compound's potential for bioactivity.

Recent studies have explored the synthesis and characterization of this compound, focusing on its stability, solubility, and reactivity under various conditions. Researchers have employed advanced spectroscopic techniques such as NMR and IR to confirm the molecular structure and analyze its electronic properties.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its sulfonamide group is known to exhibit strong hydrogen bonding capabilities, making it an attractive candidate for drug design targeting specific biological pathways. Additionally, the trifluoromethoxy substituent enhances lipophilicity and metabolic stability, which are desirable traits for drug candidates.

Efforts are currently underway to evaluate the pharmacokinetic properties of this compound in preclinical models. Initial findings suggest that it may possess favorable absorption and distribution profiles, making it a viable option for further development in therapeutic areas such as oncology or inflammation.

In conclusion, N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)-4-(trifluoromethoxy)benzene-sulfonamide represents an innovative advancement in organic synthesis with significant potential in drug discovery.